Cas no 1421512-22-2 (N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1421512-22-2
• MF: C₁₉H₁₇N₅OS
• MW: 363.436181783676
• CID: 6394376
• PubChem ID: 71789011
• Update Time: 2025-05-22

N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide
• N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• 1421512-22-2
• N-[3-(2-PHENYLIMIDAZOL-1-YL)PROPYL]-2,1,3-BENZOTHIADIAZOLE-5-CARBOXAMIDE
• VU0536792-1
• AKOS024538791
• N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide
• F6209-0114

• Inchi： 1S/C19H17N5OS/c25-19(15-7-8-16-17(13-15)23-26-22-16)21-9-4-11-24-12-10-20-18(24)14-5-2-1-3-6-14/h1-3,5-8,10,12-13H,4,9,11H2,(H,21,25)
• InChI Key： ORQDVRCUTVIRRK-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCCCN1C=CN=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 363.11538136g/mol
• Monoisotopic Mass: 363.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide

N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide: A Comprehensive Overview

CAS No. 1421512-22-2 corresponds to the compound N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide, a structurally complex molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a benzothiadiazole ring system and an imidazole moiety, which contribute to its diverse chemical properties and biological activities.

The benzothiadiazole core of this compound is a heterocyclic structure that has been extensively studied for its applications in materials science and drug discovery. The integration of the imidazole group further enhances the molecule's versatility, as imidazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in medicinal chemistry. Recent studies have highlighted the potential of such heterocyclic compounds in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and cancer.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that benzothiadiazole-containing compounds can interact with key enzymes involved in inflammation and oxidative stress, suggesting their potential as anti-inflammatory and antioxidant agents. Furthermore, the presence of the imidazole group may enhance the molecule's bioavailability and stability, making it a promising candidate for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has enabled researchers to optimize the production process and improve yields. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

The pharmacological profile of this compound has been investigated in several preclinical studies. Results indicate that it exhibits potent activity against various cancer cell lines, potentially through mechanisms involving apoptosis induction and inhibition of tumor growth. Additionally, studies have demonstrated its ability to cross the blood-brain barrier, suggesting its potential utility in treating central nervous system disorders.

From an environmental perspective, understanding the fate and toxicity of this compound is crucial for its safe application. Recent research has focused on assessing its biodegradability and ecotoxicity under various environmental conditions. These studies are essential for ensuring that the compound can be used responsibly without posing risks to ecosystems or human health.

In conclusion, N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2,1,3-benzothiadiazole-5-carboxamide represents a fascinating example of how structural complexity can lead to multifaceted chemical properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its applications in medicine.